Cas no 2228728-70-7 (3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine
• CAS No: 2228728-70-7
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6111133
• PubChem ID: 165784199
• Update Time: 2025-05-19

3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine
• 2228728-70-7
• EN300-1907512

• Inchi： 1S/C10H13BrN2O/c1-7(3-4-12)10-8(11)5-13-6-9(10)14-2/h5-6H,1,3-4,12H2,2H3
• InChI Key： LTMJCBWGGYQSDA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(=C)CCN)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine

Introduction to 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine (CAS No. 2228728-70-7)

3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine, identified by the chemical identifier CAS No. 2228728-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent at the 3-position of the pyridine ring and a methoxy group at the 5-position, combined with an amine functional group and an allenyl side chain, contribute to its unique chemical properties and reactivity.

The synthesis of 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The introduction of the bromo and methoxy groups at specific positions on the pyridine core is critical for modulating the electronic and steric properties of the molecule. This careful arrangement allows for further functionalization, making it a valuable intermediate in the development of more complex pharmacophores. The allenyl side chain, characterized by its cumulene structure, adds an additional layer of complexity, enabling various interactions with biological targets.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer effects, among others. The structural motif of 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine aligns well with these pharmacological interests. Specifically, the bromo substituent can serve as a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery to introduce complexity and diversity into molecular libraries.

The methoxy group not only influences the electronic properties of the pyridine ring but also enhances solubility and metabolic stability, which are crucial factors in drug development. Additionally, the amine functionality provides a site for hydrogen bonding interactions with biological targets, while the allenyl side chain can engage in π-stacking or other non-covalent interactions, further modulating binding affinity and selectivity. These features make 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel compounds like 3-(3-bromo-5-methoxypyridin-4-yl)but-3-en-1-amine. By leveraging machine learning algorithms and molecular docking studies, researchers can predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has significantly reduced the time and cost associated with hit identification and lead optimization in drug discovery pipelines.

The potential applications of 3-(3-bromo-5-methoxypyridin-4-yllut-butien-l-aminc) extend beyond traditional small-molecule drug development. It has shown promise as a key intermediate in the synthesis of biologics and peptidomimetics, where its structural features can be exploited to enhance stability and bioavailability. Furthermore, its role in material science is emerging as researchers explore its potential in designing novel polymers and functional materials with unique electronic properties.

In conclusion, 33 bromo -55 methoxypyridin -44 ylbut -33 en -11 aminc (CAS No . 2228728 -70 -7) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceutical research and industrial applications . Its unique structural attributes , coupled with its versatility as an intermediate , position it as a cornerstone compound in modern drug discovery efforts . As research continues to uncover new methodologies for functionalization and application , this molecule is poised to play an increasingly pivotal role in shaping future therapeutic strategies .